Cas no 861138-41-2 (N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide)

• Product Name: N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
• CAS No: 861138-41-2
• MF: C₁₅H₁₈N₄O₃
• MW: 302.328423023224
• CID: 6030458
• PubChem ID: 9565466
• Update Time: 2025-07-17

N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
• N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]-2-(2-methylimidazol-1-yl)acetamide
• 1H-Imidazole-1-acetic acid, 2-methyl-, 2-[(2,5-dimethoxyphenyl)methylene]hydrazide
• SR-01000014571-1
• N'-(2,5-Dimethoxybenzylidene)-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
• (2-Methyl-imidazol-1-yl)-acetic acid [1-(2,5-dimethoxy-phenyl)-meth-(E)-ylidene]-hydrazide
• F1725-0076
• 861138-41-2
• SR-01000014571
• CHEMBL3195407
• SMR000437864
• N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
• AKOS005683458
• (E)-N'-(2,5-dimethoxybenzylidene)-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
• MLS000333687
• DTXSID301323078

• Inchi： 1S/C15H18N4O3/c1-11-16-6-7-19(11)10-15(20)18-17-9-12-8-13(21-2)4-5-14(12)22-3/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key： NSDSRASGNQFMOU-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(NN=CC2=CC(OC)=CC=C2OC)=O)C=CN=1

Computed Properties

• Exact Mass: 302.13789045g/mol
• Monoisotopic Mass: 302.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 12.43±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide

Research Briefing on N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide (CAS: 861138-41-2)

N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide (CAS: 861138-41-2) is a novel hydrazide-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a 2,5-dimethoxyphenyl group and a 2-methyl-1H-imidazol-1-yl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of significant scientific interest.

The synthesis of N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide involves a multi-step process, starting with the condensation of 2,5-dimethoxybenzaldehyde with 2-(2-methyl-1H-imidazol-1-yl)acetohydrazide. The reaction conditions, including temperature, solvent, and catalysts, have been optimized to achieve high yields and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

Recent pharmacological studies have revealed that N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide exhibits potent inhibitory activity against specific molecular targets, including enzymes involved in inflammatory and proliferative pathways. In vitro assays have demonstrated its ability to modulate key signaling pathways, such as NF-κB and MAPK, which are critical in the regulation of immune responses and cell proliferation. These findings suggest its potential as a therapeutic agent for conditions such as chronic inflammation and certain types of cancer.

In addition to its anti-inflammatory and anti-proliferative properties, preliminary in vivo studies have shown that the compound possesses favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. Animal models of disease have further supported its therapeutic potential, with observed reductions in disease markers and improvements in clinical outcomes. However, further studies are needed to fully elucidate its safety profile and optimize dosing regimens for clinical applications.

The mechanism of action of N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide is believed to involve the selective binding to specific protein targets, leading to the modulation of downstream signaling cascades. Molecular docking studies have provided insights into the binding interactions, highlighting the importance of the hydrazide and imidazole moieties in target engagement. These computational findings are being validated through ongoing structural biology and biochemical studies.

In conclusion, N'-(1E)-(2,5-dimethoxyphenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide (CAS: 861138-41-2) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated pharmacological activities, make it a valuable subject for ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its chemical properties, and advancing it through preclinical and clinical development stages.